Cas no 2877657-03-7 (N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide)

• Product Name: N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide
• CAS No: 2877657-03-7
• MF: C₁₄H₂₄N₂O
• MW: 236.353163719177
• CID: 5308268
• PubChem ID: 165432311
• Update Time: 2025-05-20

N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide
• F6806-6157
• 2877657-03-7
• AKOS040881107
• N-(1-Cyclobutyl-4-piperidinyl)cyclobutanecarboxamide

• Inchi： 1S/C14H24N2O/c17-14(11-3-1-4-11)15-12-7-9-16(10-8-12)13-5-2-6-13/h11-13H,1-10H2,(H,15,17)
• InChI Key： RGWPGOSKFANMFE-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3CCC3)CC2)=O)CCC1

Computed Properties

• Exact Mass: 236.188863393g/mol
• Monoisotopic Mass: 236.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.6±34.0 °C(Predicted)
• pka: 15.57±0.20(Predicted)

Additional information on N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide

Exploring N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide (CAS 2877657-03-7): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide (CAS 2877657-03-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclobutyl and piperidine moieties, represents a fascinating area of study for researchers exploring novel bioactive molecules. Its systematic name, while complex, underscores the intricate design of modern synthetic compounds aimed at addressing unmet medical and industrial needs.

The molecular structure of N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide features a cyclobutanecarboxamide group linked to a piperidine ring, which is further substituted with a cyclobutyl group. This arrangement is particularly intriguing because it combines the rigidity of cyclobutane rings with the flexibility of the piperidine scaffold, a combination often sought after in drug discovery for its ability to modulate biological targets with high specificity. Researchers are increasingly interested in such hybrid structures, as they offer a balance between metabolic stability and binding affinity.

One of the most frequently asked questions in online searches is: "What are the potential applications of N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide?" While the full scope of its applications is still under investigation, preliminary studies suggest that this compound could play a role in the development of central nervous system (CNS) therapeutics. The piperidine moiety, a common feature in many CNS-active drugs, hints at possible interactions with neurotransmitter receptors. Additionally, the cyclobutyl group may contribute to improved pharmacokinetic properties, such as enhanced blood-brain barrier penetration.

Another hot topic in the scientific community is the synthetic routes for N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide. Organic chemists are exploring efficient and scalable methods to produce this compound, with a focus on green chemistry principles. Recent advancements in catalytic cyclization and amide bond formation have opened new avenues for its synthesis. These developments are particularly relevant to researchers searching for "sustainable synthesis of complex carboxamides" or "piperidine derivatives in drug discovery."

The physicochemical properties of N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide also merit discussion. Its molecular weight, solubility profile, and lipophilicity make it a candidate for further optimization in medicinal chemistry programs. These characteristics are often queried in search engines as "physicochemical data for CAS 2877657-03-7" or "drug-likeness of cyclobutylpiperidine carboxamides." Understanding these parameters is crucial for predicting the compound's behavior in biological systems and its potential as a lead molecule.

In the context of current trends, the rise of AI-assisted drug design has brought renewed interest in compounds like N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide. Computational models are being employed to predict its interactions with various biological targets, a topic frequently searched as "in silico studies of piperidine-carboxamide derivatives." These virtual screening approaches accelerate the identification of promising candidates while reducing laboratory costs.

From a regulatory perspective, it's important to note that N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide is not listed as a controlled substance in major pharmaceutical markets. However, researchers and manufacturers should always verify compliance with local regulations, a concern often reflected in searches for "regulatory status of CAS 2877657-03-7." Transparency in chemical sourcing and handling remains a priority in the industry.

The future directions for research on this compound are multifaceted. Some of the most pressing questions being explored include: "Can N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide serve as a scaffold for kinase inhibitors?" and "What are the structure-activity relationships of cyclobutyl-substituted piperidine carboxamides?" These inquiries reflect the growing recognition of this chemical class in targeted therapy development.

In conclusion, N-(1-cyclobutylpiperidin-4-yl)cyclobutanecarboxamide (CAS 2877657-03-7) represents an exciting area of research at the intersection of synthetic chemistry and drug discovery. Its structural features, potential applications, and relevance to current scientific trends make it a compound worth watching in the coming years. As research progresses, we can expect to see more publications and patents referencing this interesting molecule, further solidifying its place in the landscape of modern chemical research.